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Thermal Analysis Data from Literature

The table below summarizes the key thermal properties of calcium adipate and its related frameworks as

reported in the searched literature.

Material Name
Composition /
Formula

Key Thermal Findings
Experimental
Method

Citation

Calcium
Adipate
Frameworks

[Ca(C6H8O4)
(H2O)2]•(Template)

Structures undergo a
solid-state

transformation into a
denser 3D framework.

Thermogravimetric
Analysis (TGA)

[1] [2]

Calcium
Adipate
Monohydrate

Ca(C6H8O4)·H2O Thermal stability up to
103 °C; the suggested

chemical formula was
supported by TGA.

Thermogravimetric
Analysis (TGA)

[3]

Detailed Experimental Protocols

To help you understand the context of the data, here are the experimental methodologies used in the key

studies.
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Synthesis of Templated Calcium-Adipate Frameworks (GWMOF-7 & GWMOF-8): The two novel

calcium-adipate frameworks, GWMOF-7 and GWMOF-8, were synthesized using a hydrothermal
method. They were characterized using single-crystal X-ray diffraction, powder X-ray diffraction, IR

spectroscopy, and elemental analysis. Their thermal properties were specifically studied using
thermogravimetric analysis (TGA) [1] [2].

Synthesis and Analysis of Calcium Adipate Monohydrate: Single crystals of calcium adipate
monohydrate were grown using the single gel diffusion technique with silica gel as the growth

medium. The compound was characterized by powder X-ray diffraction, Fourier transform infrared
(FTIR) spectroscopy, and micro-Raman spectroscopy. Its thermal degradation was studied through

thermogravimetric analysis, which confirmed the monohydrate formula and its stability range [3].

Experimental Workflow for Thermal Analysis

The following diagram outlines a general experimental workflow for the synthesis and thermal analysis of

calcium adipate, based on the methodologies from the cited research.
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Assessment of Reproducibility Information

A direct comparison of thermal analysis reproducibility for calcium adipate is not available in the search

results.

Limited Scope of Data: The provided data comes from individual studies focused on discovering

new materials [1] [2] or growing single crystals [3]. These studies confirm the thermal behavior of the
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specific materials synthesized in their respective labs but do not discuss the reproducibility of these

results across different laboratories or operators.
Lack of Comparative Data: The search results do not contain studies that directly compare the

thermal analysis results of calcium adipate from multiple sources or under varying experimental
conditions. Therefore, an objective assessment of its reproducibility cannot be made from the

available information.

Recommendations for Researchers

Given the lack of direct reproducibility data, here are some practical steps you can take:

Consult Broader Literature: You may need to look beyond the current search results for review

articles or inter-laboratory comparison studies that might discuss the reproducibility of thermal
analysis for metal-organic frameworks or calcium carboxylates in general.

Focus on Protocol Details: When planning your own experiments, pay close attention to the
detailed synthesis and characterization protocols, as reproducibility is highly dependent on strictly

controlling parameters like temperature, pressure, reagent purity, and heating rates during TGA [3].
Perform Your Own Validation: In the absence of established reproducibility data, conducting your

own validation experiments, potentially including round-robin tests if collaborating with other labs,
would be the most reliable approach.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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